Cas no 1932650-51-5 (cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid)

• Product Name: cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid
• CAS No: 1932650-51-5
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5104535
• Update Time: 2025-05-21

cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-fluoro-1-phenyl-, cis-
• cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid

• Inchi： 1S/C11H11FO2/c12-9-6-11(7-9,10(13)14)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)/t9-,11+
• InChI Key： BHENDRRGGBDHDW-JGZJWPJOSA-N
• SMILES： [C@]1(C2=CC=CC=C2)(C(O)=O)C[C@H](F)C1

Additional information on cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid

Introduction to cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid

cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid, also known by its CAS number 1932650-51-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with a fluorine atom and a phenyl group. The carboxylic acid functional group further adds to its chemical versatility, making it a valuable molecule for various applications.

The synthesis of cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid has been explored through several methodologies, each offering distinct advantages in terms of yield and stereochemical control. Recent advancements in asymmetric catalysis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its potential use in drug development. The stereochemistry of this molecule plays a pivotal role in its biological activity, as demonstrated by recent studies that highlight its selectivity in binding to specific protein targets.

In terms of applications, cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid has shown promise in the field of medicinal chemistry. Its ability to modulate cellular pathways makes it a candidate for the development of novel therapeutic agents. For instance, recent research has focused on its potential as an inhibitor of certain kinases involved in cancer progression. The compound's unique structure allows for interactions with these enzymes that are not readily achievable with more conventional scaffolds.

Beyond pharmacology, this compound has also found utility in materials science. Its rigid cyclobutane core and electron-withdrawing groups make it an attractive building block for the construction of advanced materials, such as stimuli-responsive polymers and organic semiconductors. The integration of cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid into these systems has been shown to enhance their mechanical properties and electronic performance.

The study of cis-3-fluoro-1-phenyl-cyclobutanecarboxylic acid continues to be an active area of research, driven by its intriguing chemical properties and diverse potential applications. As new synthetic methods and analytical techniques emerge, our understanding of this compound will undoubtedly deepen, paving the way for innovative uses across multiple disciplines.